![molecular formula C20H19NO4S B6420765 methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate CAS No. 857494-40-7](/img/structure/B6420765.png)
methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate (MEPB) is a small molecule that has been widely studied in the scientific community due to its potential medicinal and biochemical applications. MEPB has a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. It has been used as a model compound to study the mechanism of action of other compounds, and it has been the subject of numerous laboratory experiments.
Scientific Research Applications
Methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate has been widely studied in the scientific community due to its potential medicinal and biochemical applications. It has been used as a model compound to study the mechanism of action of other compounds, and it has been the subject of numerous laboratory experiments. In vitro studies have demonstrated that this compound has anti-inflammatory, antioxidant, and anti-cancer effects. In vivo studies have shown that this compound has potential therapeutic applications in the treatment of a variety of diseases, such as rheumatoid arthritis, diabetes, and cancer.
Mechanism of Action
The mechanism of action of methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate is not completely understood. However, it is believed to act by inhibiting the activity of enzymes involved in the inflammatory process, such as cyclooxygenase-2 (COX-2). It is also believed to act by inhibiting the activity of enzymes involved in the production of pro-inflammatory mediators, such as nitric oxide synthase (NOS). Additionally, this compound is believed to act by modulating the activity of transcription factors involved in the regulation of gene expression, such as nuclear factor kappa B (NF-κB).
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound has anti-inflammatory, antioxidant, and anti-cancer effects. In vivo studies have shown that this compound has potential therapeutic applications in the treatment of a variety of diseases, such as rheumatoid arthritis, diabetes, and cancer. Additionally, this compound has been shown to have protective effects against oxidative stress, and it has been shown to modulate the activity of enzymes involved in the inflammatory process.
Advantages and Limitations for Lab Experiments
Methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with and manipulate in the laboratory. Additionally, it is a relatively inexpensive compound, which makes it an attractive option for use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. It can be difficult to synthesize in large quantities, and it can be difficult to purify. Additionally, it is not as widely available as other compounds, which can make it difficult to obtain for laboratory experiments.
Future Directions
The potential future directions for methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate are numerous. One potential direction is to further explore its potential therapeutic applications in the treatment of a variety of diseases, such as rheumatoid arthritis, diabetes, and cancer. Additionally, this compound could be further studied to identify new mechanisms of action and to explore its potential protective effects against oxidative stress. Additionally, this compound could be further studied to explore its potential ability to modulate the activity of enzymes involved in the inflammatory process. Finally, this compound could be studied to identify new synthetic methods and to develop new, more efficient purification methods.
Synthesis Methods
Methyl 2-{[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoate can be synthesized by a two-step reaction involving the condensation of 4-ethylphenyl isothiocyanate and 2,5-dioxopyrrolidine-3-carboxylic acid, followed by the reaction of the resulting product with methyl benzoate. The first step of the reaction involves the condensation of 4-ethylphenyl isothiocyanate and 2,5-dioxopyrrolidine-3-carboxylic acid in an aqueous solution of sodium hydroxide at room temperature. The second step of the reaction involves the reaction of the resulting product with methyl benzoate in an aqueous solution of sodium hydroxide. The reaction is complete when the resulting product is isolated and purified.
properties
IUPAC Name |
methyl 2-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4S/c1-3-13-8-10-14(11-9-13)21-18(22)12-17(19(21)23)26-16-7-5-4-6-15(16)20(24)25-2/h4-11,17H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLKHZTGTVHWFKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.